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Compound of Interest

Compound Name: 1-Butanethiol

Cat. No.: B090362

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
1-Butanethiol (CAS: 109-79-5), also known as n-butyl mercaptan. The information is
presented for use in research, industrial applications, and safety assessments. All quantitative
data is summarized in tables for clarity, and detailed experimental protocols for key physical
property measurements are provided.

General and Chemical Properties

1-Butanethiol is a volatile, colorless to pale yellow liquid organosulfur compound with the
chemical formula CaH10S.[1][2][3] Its most notable characteristic is an extremely strong and
pungent odor, often described as skunk-like, garlic-like, or cabbage-like.[2][3][4] This potent
smell is detectable by the human nose at concentrations as low as 1.4 parts per billion (ppb).[2]
Due to this property, it is widely used as an odorant for natural gas to enable leak detection.[1]
[4] It also serves as an industrial solvent and a chemical intermediate in the synthesis of
insecticides and herbicides.[1][2][4]

The reactivity of 1-Butanethiol is primarily dictated by its thiol (-SH) functional group.[4] It is
classified as a highly flammable liquid and its vapors can form explosive mixtures with air.[4][5]

Quantitative Physical and Chemical Data

The following tables summarize the key physical and chemical data for 1-Butanethiol.
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Table 1: General Identification and Molecular Properties

Property Value Reference
IUPAC Name Butane-1-thiol [2]
Synonyms n-Butyl mercaptan, 1- 2617
Mercaptobutane
CAS Number 109-79-5 [4][8]
Molecular Formula CaH10S [1112][3]
Molecular Weight 90.19 g/mol [11181I9]
Appearance Colorless to pale yellow liquid [11[31[9]
Odor Strong, skunk-like, garlic-like [1112113114]
Odor Threshold 1.4 ppb [2]

Table 2: Thermodynamic and Physical Properties
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Property Value Conditions Reference
Boiling Point 98.2 °C at 760 mmHg [2][10]
Melting Point -115.8 °C [2]

Density 0.842 g/mL at 25 °C [1][8][10]

o 0.06 g / 100 mL
Solubility in Water ) at 20 °C [1][2][11]
(Slightly soluble)

Vapor Pressure 35 mmHg at 20 °C [2]

83 mmHg at 37.7 °C [8]

Vapor Density 3.1 (vs air) [8]
Refractive Index (n_D) 1.443 at 20 °C [8]

Flash Point 2°C (35°F) Closed cup [21[4][11]
Octanol/Water

Partition Coefficient 2.28 [12]

(logP)

Experimental Protocols for Property Determination

The following sections detail standard laboratory methodologies for determining key physical
properties of liquid compounds like 1-Butanethiol.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.[13]

Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. In this method, a sample is heated, and the temperature at
which a continuous stream of bubbles ceases and the liquid is drawn into an inverted capillary
tube upon cooling is recorded as the boiling point.[13]

Methodology:
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A small amount (approx. 0.5 mL) of 1-Butanethiol is placed into a small glass vial or
Durham tube.[13]

A capillary tube, sealed at one end, is inverted and placed (open end down) into the liquid
sample.[13]

The vial is attached to a thermometer using a rubber band, ensuring the sample is aligned
with the thermometer bulb.[13]

The entire assembly is placed into a Thiele tube containing mineral oil, ensuring the sample
is immersed but the vial's opening is above the oil level.[13][14]

The side arm of the Thiele tube is gently and continuously heated with a burner. This design
promotes even heat circulation.[13]

Heating continues until a rapid and continuous stream of bubbles emerges from the tip of the
inverted capillary tube. This indicates the temperature is just above the boiling point.[13]

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature recorded the instant the bubbling stops and the liquid is
drawn back into the capillary tube.[13]

The atmospheric pressure should be recorded alongside the boiling point, as it affects the
measurement.[13]
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Boiling Point Determination Workflow

Density Determination
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Principle: Density is the ratio of mass to volume (p = m/V). The density of a liquid can be
determined by accurately measuring the mass of a known volume of the substance.[15][16]

Methodology:

e Measure the mass of a clean, dry measuring cylinder or pycnometer using an electronic
balance and record the value.[16][17]

o Carefully add a specific volume of 1-Butanethiol (e.g., 10 mL) to the measuring cylinder.
Read the volume precisely from the bottom of the meniscus.[16][17]

e Measure the combined mass of the measuring cylinder and the 1-Butanethiol sample.[16]
[17]

e Subtract the mass of the empty cylinder from the combined mass to determine the mass of
the 1-Butanethiol.[16]

o Calculate the density by dividing the mass of the liquid by the measured volume.

e The procedure should be repeated multiple times to ensure accuracy, and the average value
should be reported. The temperature at which the measurement is made must be recorded
as density is temperature-dependent.[17]
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Mass Measurement Volume Measurement
1. Weigh empty, dry 2. Add known volume (V)
measuring cylinder (m1) of 1-Butanethiol

o

3. Weigh cylinder with
liquid (m2)

:

4. Calculate liquid mass
(m=m2-ml)

5. Calculate Density
(p=m/V)

Click to download full resolution via product page

Liquid Density Determination Workflow

Refractive Index Measurement

Principle: The refractive index of a substance is a dimensionless number that describes how
fast light travels through that material. It is measured using a refractometer, which typically
works by measuring the critical angle of refraction between a prism of known refractive index

and the sample.[18][19][20]
Methodology (using an Abbe Refractometer):

e Ensure the prism surfaces of the Abbe refractometer are clean. Clean with a soft tissue using
acetone or ethanol and allow to dry completely.[19]

o Calibrate the instrument using a standard with a known refractive index, such as distilled

water.

» Using a dropper, apply 2-3 drops of 1-Butanethiol onto the surface of the lower prism.[19]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b090362?utm_src=pdf-body-img
https://pg.edu.pl/files/ftims/2021-03/SKRYPT15.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://jamiesomers.com/reports/determination-of-refractive-index-using-snells-law.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b090362?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Close the prisms together gently to spread the liquid into a thin film.

Allow light to pass through the sample by adjusting the mirror. Look through the eyepiece.
[19]

Rotate the coarse adjustment knob until the light and dark fields become visible in the
eyepiece.

Adjust the chromaticity screw to eliminate any color fringe at the boundary, resulting in a
sharp, clear borderline.

Use the fine adjustment knob to center the borderline exactly on the crosshairs of the
eyepiece.[19]

Read the refractive index value from the instrument's scale. Record the temperature, as
refractive index is temperature-dependent.
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1. Clean and calibrate
refractometer prisms

:

2. Apply 2-3 drops of
1-Butanethiol to prism

:

3. Close prisms and
adjust light source

:

4. Rotate knobs to bring
boundary into view

:

5. Sharpen boundary (remove color)
using chromaticity control

:

6. Align boundary with
crosshairs

7. Read refractive index
and temperature
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Refractive Index Measurement Workflow

Safety and Handling

1-Butanethiol is a hazardous chemical. It is highly flammable and harmful if swallowed or
inhaled.[5][21] It causes irritation to the skin, eyes, and respiratory tract.[2][5][6] Exposure can
lead to symptoms such as headache, nausea, vomiting, and weakness.[6][22] Handling should
be performed in a well-ventilated area, preferably a chemical fume hood, using appropriate
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personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

alab

coat.[5][6] All ignition sources must be avoided, and containers should be kept tightly

closed and stored in a cool, dry, well-ventilated area designated for flammable liquids.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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